Cas no 2172442-12-3 (4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid)

• Product Name: 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• CAS No: 2172442-12-3
• MF: C₂₆H₃₂N₂O₅
• MW: 452.542687416077
• CID: 6389161
• PubChem ID: 165547840
• Update Time: 2025-05-19

4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid
• 2172442-12-3
• EN300-1490663
• 4-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]-3-methylbutanoic acid

• Inchi： 1S/C26H32N2O5/c1-17(14-24(30)31)15-27-23(29)12-13-26(2,3)28-25(32)33-16-22-20-10-6-4-8-18(20)19-9-5-7-11-21(19)22/h4-11,17,22H,12-16H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)
• InChI Key： CARHQAXPXUGESM-UHFFFAOYSA-N
• SMILES： O(C(NC(C)(C)CCC(NCC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 452.23112213g/mol
• Monoisotopic Mass: 452.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 11
• Complexity: 672
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 105Ų

Additional information on 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid

Recent Advances in the Study of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS: 2172442-12-3)

The compound 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid (CAS: 2172442-12-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been the subject of several studies aimed at exploring its potential applications in drug development, peptide synthesis, and targeted therapeutics. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group in its structure makes it particularly valuable in solid-phase peptide synthesis (SPPS), a cornerstone technique in modern peptide chemistry.

Recent research has focused on optimizing the synthesis and purification processes of this compound to enhance its yield and purity, which are critical for its application in high-throughput peptide production. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that the use of advanced chromatographic techniques, such as reverse-phase high-performance liquid chromatography (RP-HPLC), significantly improved the isolation of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid from complex reaction mixtures. This advancement has paved the way for its more efficient use in the synthesis of peptide-based therapeutics.

In addition to its role in peptide synthesis, this compound has shown promise in the development of novel drug delivery systems. A recent investigation highlighted its potential as a linker molecule in antibody-drug conjugates (ADCs), where it facilitates the stable attachment of cytotoxic agents to monoclonal antibodies. The study, conducted by a team at the University of Cambridge, revealed that the compound's stability under physiological conditions and its ability to undergo controlled cleavage in target tissues make it an attractive candidate for ADC design. These findings were published in the journal Bioconjugate Chemistry (2023), underscoring the compound's versatility in biomedical applications.

Further exploration of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid has also revealed its potential in the field of proteomics. Researchers at the Max Planck Institute utilized this compound as a building block for the synthesis of isotopically labeled peptides, which are essential for quantitative mass spectrometry-based proteomics. The study, detailed in Analytical Chemistry (2023), demonstrated that the incorporation of this compound into peptide sequences improved the accuracy and reproducibility of protein quantification, thereby enhancing the reliability of proteomic analyses.

Despite these advancements, challenges remain in the large-scale production and application of 4-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamido-3-methylbutanoic acid. Issues such as cost-effectiveness, scalability, and the need for further optimization of its chemical properties are areas of ongoing research. However, the compound's demonstrated utility in peptide synthesis, drug delivery, and proteomics positions it as a valuable tool in the chemical biology and pharmaceutical industries. Future studies are expected to explore its potential in other therapeutic areas, such as neurodegenerative diseases and cancer treatment, further expanding its impact on biomedical research.